Cas no 37739-71-2 ( )

• Product Name: &nbsp
• CAS No: 37739-71-2
• MF: C₁₆H₃₁NO₄
• MW: 301.421645402908
• CID: 922577
• PubChem ID: 262636
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 5-[(5-ethoxy-5-oxopentyl)-ethylamino]pentanoate
• 5,5'-Aethylimino-di-valeriansaeure-diaethylester
• 5,5'-ethylimino-di-valeric acid diethyl ester
• AC1L67WL
• AG-J-80021
• AR-1I4573
• Bis-(4-aethoxycarbonyl-butyl)-aethyl-amin
• CTK4H8739
• diethyl 5,5'-(ethylimino)dipentanoate
• NSC96523
• DTXSID30294415
• NSC-96523
• 37739-71-2
•  

• Inchi： 1S/C16H31NO4/c1-4-17(13-9-7-11-15(18)20-5-2)14-10-8-12-16(19)21-6-3/h4-14H2,1-3H3
• InChI Key： QKAZSQGIMOBQGD-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCN(CC)CCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 301.22543
• Monoisotopic Mass: 301.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84
• LogP: 2.77510